Cas no 1807086-34-5 (3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile
• CAS No: 1807086-34-5
• MF: C₉H₄F₂IN₃
• MW: 319.049440383911
• CID: 4875194
• Update Time: 2025-05-25

3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile

• Inchi： 1S/C9H4F2IN3/c10-8(11)6-3-5(1-2-13)15-9(12)7(6)4-14/h3,8H,1H2
• InChI Key： ABONFNZVYHDDHX-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(F)F)=CC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile

Comprehensive Overview of 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1807086-34-5)

The compound 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1807086-34-5) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a pyridine core substituted with cyano, difluoromethyl, and iodo functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for kinase inhibitors and other bioactive compounds.

In recent years, the demand for heterocyclic compounds like 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile has surged due to their role in developing next-generation therapeutics. The compound's iodopyridine moiety is especially valuable for cross-coupling reactions, a cornerstone of modern medicinal chemistry. This aligns with the growing trend of precision medicine and targeted drug delivery, topics frequently searched by professionals in the biotech and pharmaceutical industries. Its difluoromethyl group also enhances metabolic stability, a critical factor in optimizing drug candidates.

From a synthetic chemistry perspective, CAS No. 1807086-34-5 is often discussed in the context of C-H functionalization and late-stage diversification. These methodologies are pivotal for streamlining the production of complex molecules, reducing waste, and improving efficiency—a focus area for sustainable chemistry initiatives. The compound's acetonitrile side chain further expands its utility in multicomponent reactions, a hot topic in academic and industrial research circles.

The agrochemical sector also explores 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile for designing novel crop protection agents. Its structural features, such as the cyano and difluoromethyl groups, are known to enhance pesticidal activity while minimizing environmental impact. This resonates with current global discussions on sustainable agriculture and green chemistry, addressing concerns about food security and ecological preservation.

Analytical characterization of CAS No. 1807086-34-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards, a priority for regulatory compliance in pharmaceutical applications. The integration of machine learning in chemical analysis—a trending search query—further underscores the importance of reliable data for this compound.

In summary, 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile represents a critical tool for researchers tackling challenges in drug development and agrochemical innovation. Its multifaceted reactivity and alignment with cutting-edge scientific trends make it a subject of enduring interest across multiple disciplines.